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Application Note & Protocol

Introduction

9,10-Di(naphthalen-2-yl)anthracene (AND), a fluorescent blue emitter, and its derivatives
have been extensively utilized in Organic Light-Emitting Diodes (OLEDs) as robust host and
emitting materials. While its application in organic photovoltaics (OPVs) is less documented
than in OLEDs, the inherent photophysical properties and high charge carrier mobility of the
anthracene core make it and its derivatives promising candidates for various roles within OPV
device architectures. Anthracene-based materials can potentially function as donor or acceptor
components in the photoactive layer, or as interfacial materials to enhance charge extraction
and transport. This document provides an overview of the potential applications of 9,10-
di(naphthalen-2-yl)anthracene and related compounds in OPVs, along with a generalized
experimental protocol for device fabrication and characterization.

Potential Roles in Organic Photovoltaics

While specific data for the parent 9,10-Di(naphthalen-2-yl)anthracene in OPVs is limited,
research on related anthracene and naphthalene-based derivatives suggests several potential
applications:

» Non-Fullerene Acceptors (NFAs): The fused aromatic structure of AND can be chemically
modified to create electron-accepting materials. A fused-ring electron acceptor (NDIC), for
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instance, which incorporates a naphthalene core, has been synthesized and has shown
promising performance in organic solar cells.

o Donor Materials: Functionalized anthracene derivatives have been explored as electron-
donating materials in the active layer of OPVs. Their performance is influenced by factors
such as molecular stacking and energy level alignment with the acceptor material.

 Interfacial Layers: Derivatives of AND can be employed as cathode or anode interfacial
layers to improve charge extraction and reduce interfacial recombination, thereby enhancing
overall device efficiency and stability.

Performance of Anthracene and Naphthalene-Based
Derivatives in OPVs

Due to the limited availability of performance data for the specific compound 9,10-
Di(naphthalen-2-yl)anthracene in OPVs, the following table summarizes the performance of
devices employing a closely related naphthalene-core-based non-fullerene acceptor (NDIC)
and other anthracene-based molecules to provide a representative overview of their potential.

Device
Donor Acceptor . Jsc
. . Architect  Voc (V) FF (%) PCE (%)
Material Material (mA/cm?)
ure
PDBT-T1 IDIC Inverted 0.77 - - 9.19
PBDB-T NDIC Inverted 0.90 15.10 69.60 9.43[1]
Convention
5 PC71BM - - - 0.67
al
Convention
7 PC71BM | - - - <0.67
al

Experimental Protocols

The following is a generalized protocol for the fabrication of a conventional bulk heterojunction
(BHJ) organic photovoltaic device. This protocol can be adapted for the inclusion of 9,10-
Di(naphthalen-2-yl)anthracene or its derivatives as a component in the active layer.
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Substrate Preparation

Begin with pre-patterned Indium Tin Oxide (ITO)-coated glass substrates.

Clean the substrates sequentially in an ultrasonic bath with detergent, deionized water,
acetone, and isopropanol, each for 15 minutes.

Dry the substrates with a stream of high-purity nitrogen gas.

Immediately transfer the cleaned substrates to a UV-Ozone cleaner and treat for 20 minutes
to enhance the work function of the ITO and remove any residual organic contaminants.

Hole Transport Layer (HTL) Deposition

Prepare a solution of poly(3,4-ethylenedioxythiophene):polystyrene sulfonate (PEDOT:PSS).
Spin-coat the PEDOT:PSS solution onto the ITO substrate at 4000 rpm for 40 seconds.

Anneal the substrates on a hotplate at 150°C for 15 minutes in a nitrogen-filled glovebox.

Active Layer Deposition

Prepare a blend solution of the donor and acceptor materials in a suitable organic solvent
(e.g., chloroform, chlorobenzene, or a mixture). If using an anthracene derivative, it would be
incorporated at this stage as either the donor or acceptor component. The typical
concentration is 10-20 mg/mL.

Stir the solution at an elevated temperature (e.g., 40-60°C) for several hours to ensure
complete dissolution.

Spin-coat the active layer solution onto the PEDOT:PSS layer inside the glovebox. The spin
speed and time should be optimized to achieve the desired film thickness (typically 80-120
nm).

Anneal the active layer film at a temperature optimized for the specific material blend to
promote favorable morphology. This step is crucial for achieving high device performance.

Cathode and Encapsulation
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o Transfer the substrates to a thermal evaporator chamber with a base pressure below 1x10-6
Torr.

o Deposit a cathode layer, which typically consists of a low work function metal like Calcium
(Ca) or a bilayer of Lithium Fluoride (LiF) and Aluminum (Al). A common structure is LiF (0.5-
1 nm) followed by Al (100 nm).

o Encapsulate the devices using a UV-curable epoxy resin and a glass slide to prevent
degradation from exposure to air and moisture.

Device Characterization

o Current Density-Voltage (J-V) Measurement: Use a solar simulator with an AM 1.5G
spectrum at an intensity of 100 mW/cm?2 to measure the J-V characteristics of the fabricated
devices. From this measurement, the key performance parameters (PCE, Voc, Jsc, and FF)
can be extracted.

o External Quantum Efficiency (EQE) Measurement: Use a dedicated EQE system to measure
the ratio of collected charge carriers to incident photons at various wavelengths. This
provides insight into the spectral response of the device.

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for OPV fabrication.
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Caption: Generic energy level diagram for an OPV device.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 1. Nonfullerene acceptors comprising a naphthalene core for high efficiency organic solar
cells - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Application of 9,10-Di(naphthalen-2-yl)anthracene in
Organic Photovoltaics (OPVs)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047626#application-of-9-10-di-naphthalen-2-yl-
anthracene-in-organic-photovoltaics-opvs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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